N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-benzyl-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H19N5O3/c28-19(25-13-16-5-2-1-3-6-16)15-26-18-7-4-10-24-20(18)21(29)27(22(26)30)14-17-8-11-23-12-9-17/h1-12H,13-15H2,(H,25,28)
• InChI Key: PZZZFFBRUDZBJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C22H19N5O3
• Molecular Weight: 401.4 g/mol

Description

N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H19N5O3 and its molecular weight is 401.426. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The structural features of N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide make it a valuable building block for designing bioactive compounds. Researchers explore its potential as a precursor for novel drugs. By modifying its functional groups, scientists can create derivatives with specific pharmacological activities. .

Hybrid Materials and Polymers

In material science, N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide plays a role in synthesizing hybrid materials and polymers. Its unique structure contributes to the design of functional materials with tailored properties. Researchers investigate its use in creating nanocomposites, sensors, and drug delivery systems. .

Nitro Group Chemistry

The nitro group in this compound is significant. Nitro-containing molecules often exhibit diverse biological activities. Researchers explore the role of the nitro group in drug design, as it can serve as a pharmacophore. By understanding its chemical properties, scientists can optimize drug candidates for improved efficacy and safety. .

Agrochemicals

Given its versatile structure, this compound may find applications in agrochemicals. Researchers investigate its potential as a pesticide or herbicide. By modifying the benzyl group or other substituents, they can tailor its activity against specific pests or weeds. .

Coordination Chemistry

The pyridine and amide moieties in N-benzyl-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide make it suitable for coordination chemistry. Researchers explore its ability to form complexes with transition metals. These complexes may exhibit interesting properties, such as catalytic activity or luminescence. .

Computational Chemistry and Molecular Modeling

The complex structure of this compound invites computational studies. Researchers use quantum mechanical calculations to explore its electronic properties, stability, and reactivity. Molecular modeling helps predict its behavior in different environments. .